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Compound of Interest

Compound Name: Acetylpyrazine

Cat. No.: B1664038 Get Quote

An In-Depth Technical Guide to Acetylpyrazine for Researchers and Drug Development

Professionals

Introduction
Acetylpyrazine, with the IUPAC name 1-(Pyrazin-2-yl)ethan-1-one, is a significant organic

compound widely recognized for its distinct nutty, popcorn-like aroma.[1][2][3] It is a member of

the pyrazine class of compounds and functions as an aromatic ketone.[2][4] Naturally occurring

in foods such as seeds, nuts, and meats, it is a key component in the flavor and fragrance

industry. Beyond its sensory applications, acetylpyrazine serves as a crucial intermediate in

organic synthesis, particularly in the development of pharmaceuticals and novel materials. Its

unique heterocyclic structure and reactivity make it a valuable building block in medicinal

chemistry for creating compounds to treat conditions like malaria, epilepsy, and Parkinson's

disease.

Chemical Identification and Properties
Acetylpyrazine is a colorless to pale yellow crystalline solid at room temperature. It is

characterized by the CAS Registry Number 22047-25-2.

Chemical Synonyms
The compound is known by several other names in scientific literature and commercial

databases:
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2-Acetylpyrazine

1-(Pyrazin-2-yl)ethan-1-one

Ethanone, 1-pyrazinyl-

Ketone, methyl pyrazinyl

Methyl pyrazinyl ketone

1-(2-Pyrazinyl)ethanone

FEMA Number 3126

Quantitative Physicochemical Data
The key properties of Acetylpyrazine are summarized in the table below for easy reference

and comparison.
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Property Value Reference(s)

Molecular Formula C₆H₆N₂O

Molar Mass 122.12 g/mol

CAS Number 22047-25-2

Appearance
Colorless to pale yellow

crystalline solid

Melting Point 75-78 °C (167-172 °F)

Boiling Point
213 °C (415.4 °F) at 760

mmHg; 78-79 °C at 8 mmHg

Density 1.107 - 1.136 g/cm³

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol

LogP (Octanol/Water) 0.2

Flash Point 84.4 °C

Applications in Research and Drug Development
The pyrazine ring is a privileged scaffold in medicinal chemistry, present in numerous natural

products and approved pharmaceuticals. Acetylpyrazine, as a functionalized pyrazine, is a

versatile starting material and intermediate.

Pharmaceutical Intermediate: It is a key intermediate for synthesizing drugs for treating

malaria, epilepsy, and Parkinson's disease. The pyrazine moiety is found in clinically used

drugs like the tuberculosis agent Pyrazinamide and the multiple myeloma treatment

Bortezomib.

Drug Discovery: Pyrazine derivatives are explored for a wide range of pharmacological

activities, including anticancer, antiviral, antibacterial, and anti-inflammatory effects.

Acetylpyrazine provides a reactive handle for elaboration into more complex molecules in

drug discovery programs.
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Materials Science: Pyrazine-based structures are used to develop polymers and light-

responsive materials for applications in optical and photovoltaic devices.

The logical relationship between acetylpyrazine and its core applications is visualized below.
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Figure 1: Key application areas derived from Acetylpyrazine.

Experimental Protocols: Synthesis of
Acetylpyrazine
Several methods for the synthesis of acetylpyrazine have been reported. The choice of

method often depends on the desired scale, purity, and availability of starting materials.

Protocol 1: Grignard Reaction with 2-Cyanopyrazine
This common laboratory-scale synthesis involves the reaction of a Grignard reagent with 2-

cyanopyrazine.

Methodology:
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Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), prepare methylmagnesium bromide (CH₃MgBr) by

reacting magnesium turnings with methyl bromide in anhydrous ether.

Reaction: Cool the Grignard reagent in an ice bath. Slowly add a solution of 2-cyanopyrazine

dissolved in anhydrous ether or THF to the stirred Grignard solution.

Quenching: After the addition is complete, allow the reaction to stir at room temperature for

several hours. The reaction is then carefully quenched by the slow addition of a saturated

aqueous solution of ammonium chloride (NH₄Cl).

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl

ether or ethyl acetate (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The resulting crude product is purified by column

chromatography on silica gel or by recrystallization to yield pure acetylpyrazine.

Protocol 2: Oxidation of 2-Ethylpyrazine
This method is suitable for industrial synthesis and involves a two-step process starting from 2-

ethylpyrazine.

Methodology:

Chlorination: 2-Ethylpyrazine is reacted with chlorine gas in the presence of a radical

initiator, such as benzoyl peroxide. This substitution reaction primarily occurs at the ethyl

group, forming a chlorinated intermediate. The reaction temperature is typically maintained

between 50-95 °C.

Hydrolysis: The resulting intermediate is then subjected to hydrolysis. This is achieved using

a biphasic system of a saturated aqueous sodium bicarbonate solution and a water-miscible

organic solvent to increase the solubility of the intermediate.

Workup and Purification: Following hydrolysis, the product is extracted into an organic

solvent, washed, dried, and concentrated. Final purification is achieved through distillation or

recrystallization to yield 2-acetylpyrazine with high purity.
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The workflow for the oxidation method is outlined in the diagram below.

2-Ethylpyrazine
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Figure 2: Synthesis workflow for Acetylpyrazine via oxidation.

Signaling Pathways and Biological Activity
While acetylpyrazine itself is primarily recognized as a flavorant, its derivatives are of

significant interest in drug discovery. The pyrazine core is a key pharmacophore that interacts

with various biological targets. For instance, pyrazine-containing molecules have been

developed as tyrosine kinase inhibitors for cancer therapy and as proteasome inhibitors.

However, detailed public information on specific signaling pathways directly modulated by

acetylpyrazine is not extensively documented, as its primary role in research is that of a

synthetic precursor rather than a bioactive agent itself. Research efforts are focused on
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synthesizing derivatives and then evaluating their biological activities on specific targets and

pathways.

Safety and Handling
Acetylpyrazine is classified as an irritant. It can cause skin, eye, and respiratory irritation.

Harmful if swallowed. Standard laboratory safety precautions, including the use of personal

protective equipment (gloves, safety glasses), should be observed when handling this

chemical. It should be stored in a cool, dry, dark place in a tightly sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Acetylpyrazine | C6H6N2O | CID 30914 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-acetylpyrazine (CHEBI:145236) [ebi.ac.uk]

4. Acetylpyrazine | 22047-25-2 [chemicalbook.com]

To cite this document: BenchChem. [Acetylpyrazine CAS number and chemical synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664038#acetylpyrazine-cas-number-and-chemical-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

